N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide

• Molecular Formula: C23H19ClN4O3S
• Molecular Weight: 466.9 g/mol
• IUPAC Name: N-[[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]carbamothioyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H19ClN4O3S/c1-30-18-8-5-9-19(31-2)20(18)22(29)28-23(32)27-17-12-13(10-11-14(17)24)21-25-15-6-3-4-7-16(15)26-21/h3-12H,1-2H3,(H,25,26)(H2,27,28,29,32)
• InChI Key: XEYZCRMGWIHVAN-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl

Description

N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide is a member of benzimidazoles.

Scientific Research Applications

Anticancer Properties

Compounds related to N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide have been explored for their anticancer properties. For instance, a study found that a compound with a similar structure showed significant cytotoxicity against various human tumor cell lines, indicating potential for cancer therapy (Çiğdem Karaaslan et al., 2019).

Antimicrobial and Antifungal Activities

These compounds have also been investigated for their antimicrobial and antifungal activities. One study synthesized derivatives that demonstrated notable antimicrobial activity against various bacteria and fungi, suggesting their potential as antimicrobial agents (Z. Kaplancıklı et al., 2004). Another research synthesized similar compounds that exhibited significant antibacterial activity against strains like Bacillus subtilis and Staphylococcus aureus, as well as antifungal activity against Candida albicans (Alaa S. A. Alkhafaji et al., 2018).

Antiprotozoal Activity

Additionally, these compounds have been evaluated for their antiprotozoal activity. A study synthesized derivatives that showed strong activity against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, potentially better than existing drugs for these parasites (J. Pérez‐Villanueva et al., 2013).

Antioxidant Activity

Research has also been conducted on the antioxidant properties of related compounds. A study focusing on 2-(biphenyl-4-yl)imidazo[1,2-a]benzimidazoles, which share a similar structure, demonstrated significant in vitro antioxidant activity, indicating their potential as antioxidants (A. Spasov et al., 2022).

Helicobacter pylori Inhibition

In the context of inhibiting Helicobacter pylori, a compound with a related structure was found to display potent and selective activity, including against resistant strains, making it a potential novel anti-H. pylori agent (D. Carcanague et al., 2002).